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Compound of Interest

Compound Name: Ionizable Lipid 4

Cat. No.: B15573682 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Ensuring safety and

compliance in the handling and disposal of Ionizable Lipid 4 is paramount in a laboratory

setting. This guide provides immediate and essential procedural information for the proper

management of this compound.

Ionizable Lipid 4, identified with CAS Number 1799316-81-6, is an ionizable cationic lipid

utilized in the formulation of lipid nanoparticles (LNPs) for therapeutic applications such as

siRNA delivery.[1] While it may be shipped as a non-hazardous chemical for transport

purposes, it should be treated as a potentially hazardous substance within the laboratory until

comprehensive toxicological data is available.[2][3] Adherence to proper disposal protocols is

crucial to maintain a safe research environment and ensure regulatory compliance.

Chemical and Physical Properties
A summary of the key identifiers and properties for Ionizable Lipid 4 is provided below.
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Property Data

CAS Number 1799316-81-6

Molecular Formula C₄₈H₈₅NO₇

Molecular Weight 788.2 g/mol

Formulation
Typically supplied as a solution in methyl

acetate or ethanol.[1]

Solubility

Sparingly soluble in Ethanol (1-10 mg/ml),

Slightly soluble in PBS (pH 7.2) (0.1-1 mg/ml).

[1]

Storage Temperature -20°C

Disposal and Handling Quick Reference
This table provides a quick reference for the do's and don'ts of handling and disposing of

Ionizable Lipid 4 waste.
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Do's Don'ts

✓ Treat all Ionizable Lipid 4 waste as hazardous

chemical waste.

✗ Do not dispose of Ionizable Lipid 4 or its

solutions down the drain.[4][5]

✓ Segregate waste into appropriate, labeled

containers (e.g., "Halogenated Organic Waste" if

applicable, otherwise "Non-halogenated Organic

Waste").[4][6]

✗ Do not mix with incompatible waste streams

such as aqueous waste, acids, or oxidizers.[7]

✓ Collect waste in a designated Satellite

Accumulation Area (SAA) at or near the point of

generation.[5][7]

✗ Do not overfill waste containers; leave at least

one inch of headspace.[7]

✓ Keep waste containers securely closed

except when adding waste.[5][7]

✗ Do not dispose of contaminated labware

(e.g., pipette tips, gloves) in regular trash.[8]

✓ Use personal protective equipment (PPE),

including gloves and safety goggles, when

handling the waste.[9]

✗ Do not use Bunsen burners or other open

flames when handling organic solvent solutions.

[4]

Detailed Disposal Protocol
The following step-by-step procedure outlines the proper disposal of Ionizable Lipid 4 and

materials contaminated with it.

Personnel Safety:

Always wear appropriate Personal Protective Equipment (PPE), including chemical-resistant

gloves (e.g., nitrile), safety goggles, and a lab coat when handling Ionizable Lipid 4 and its

waste.[9]

Step 1: Waste Segregation and Collection

Pure Compound and Concentrated Solutions:

Designate a specific, compatible waste container for organic waste. If the lipid is in a

halogenated solvent, use a "Halogenated Organic Waste" container. Otherwise, use a

"Non-halogenated Organic Waste" container.[4][6]
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The container should be made of a material that does not react with the organic solvent

(plastic is often preferred) and must have a secure screw-top cap.[5][7]

Affix a hazardous waste label to the container before adding any waste.

Carefully transfer the waste into the container, avoiding splashes or spills.

Contaminated Labware:

Solid waste contaminated with Ionizable Lipid 4, such as pipette tips, gloves, and empty

vials, should be collected in a separate, clearly labeled, sealed plastic bag or container

designated for solid hazardous waste.[8]

Do not place sharp objects like needles in this container; use a designated sharps

container.

Step 2: Labeling of Waste Containers

All hazardous waste containers must be clearly labeled with:

The words "Hazardous Waste".

The full chemical name: "Ionizable Lipid 4 (CAS: 1799316-81-6)" and the solvent (e.g.,

"in Methyl Acetate").

An indication of the hazards (e.g., "Flammable," "Irritant").

The date when waste was first added to the container.

Step 3: Storage of Waste

Store the sealed and labeled waste containers in a designated Satellite Accumulation Area

(SAA).[5][7]

The SAA must be at or near the point of waste generation and under the control of the

laboratory personnel.[5]
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Ensure secondary containment (e.g., a larger bin) is used for liquid waste containers to catch

any potential leaks.

Step 4: Arranging for Disposal

Once the waste container is full or has been in storage for the maximum allowed time

(typically up to one year, but institutional policies may vary), contact your institution's

Environmental Health & Safety (EH&S) department to arrange for a waste pickup.[5]

Provide EH&S with all necessary information about the waste composition.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of Ionizable Lipid 4 waste in a laboratory setting.
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Caption: Workflow for the safe disposal of Ionizable Lipid 4 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b15573682?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

